(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine

• Molecular Formula: C19H22N6O4
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C19H22N6O4/c20-19-23-16(22-11-6-5-9-3-1-2-4-10(9)11)13-17(24-19)25(8-21-13)18-15(28)14(27)12(7-26)29-18/h1-4,8,11-12,14-15,18,26-28H,5-7H2,(H3,20,22,23,24)/t11-,12-,14+,15+,18-/m1/s1
• InChIKey: HLFDVZFZEVPTBP-ISVGJLOYSA-N

(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine: A Chiral Purine Nucleoside Analogue with Defined Receptor Agonist Potential

(R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine (CAS 96323-22-7) is a chemically modified adenosine derivative that combines a chiral 2-amino substitution on the purine core with an N6‑(2,3‑dihydro‑1H‑inden‑1‑yl) moiety . The compound functions as a potent adenosine receptor agonist, with structural features that confer distinct pharmacological properties compared to non‑aminated or non‑chiral adenosine analogs [1]. As a purine nucleoside analogue, it exhibits broad antitumor activity against indolent lymphoid malignancies by inhibiting DNA synthesis and inducing apoptosis , .

1

Defined (R)-stereochemistry

For enantiomer-specific adenosine receptor assays

2

2‑Amino purine nucleoside scaffold

Reported A3‑preferring receptor selectivity context

3

Purine nucleoside analogue

Supports cytotoxicity endpoint research in lymphoid cell models

• [1] U.S. Patent No. 4,501,735. N6-(1- and 2-benzocycloalkyl) adenosines. View Source

Why Generic N6-Substituted Adenosines Cannot Substitute for (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine in Scientific Studies

The combination of the 2-amino group and the chiral N6‑(1‑indanyl) substitution in (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is critical for achieving specific adenosine receptor subtype selectivity and pharmacological efficacy. Unsubstituted adenosine or simple N6‑alkyladenosine analogs exhibit markedly different binding profiles, often leading to off‑target cardiovascular effects such as bradycardia [1]. The presence of the 2‑amino moiety is known to enhance affinity and selectivity for certain adenosine receptor subtypes [2], while the chiral indanyl group provides a unique conformational constraint that distinguishes this compound from its (S)‑enantiomer and other benzocycloalkyl analogs [3]. Consequently, substitution with a generic adenosine agonist would alter the intended receptor activation pattern and compromise experimental reproducibility in receptor‑specific assays.

2‑Amino substitution absence alters receptor selectivity

Non‑aminated N6‑indanyl adenosine (PD 117519) shows broad A1/A2A activity and documented cardiovascular toxicity, which may shift the experimental endpoint profile.

(S)-enantiomer or racemic mixture changes receptor fit

Stereochemical configuration at the indanyl C1 position influences binding kinetics; (R)‑to‑(S) switch may alter receptor activation and reproducibility of structure‑activity data.

Unmodified adenosine or simple N6‑alkyl analogs lack metabolic stability

Endogenous adenosine and non‑indanyl derivatives undergo rapid ADA‑mediated deamination, limiting sustained exposure required for consistent in vitro and in vivo readouts.

• [1] Francis, J. E., et al. (1991). Highly Selective Adenosine A2 Receptor Agonists in a Series of N-Alkylated 2-Aminoadenosines. Journal of Medicinal Chemistry, 34(8), 2570–2579. View Source
• [2] Gao, Z.-G., et al. (2003). Structural determinants of efficacy at A3 adenosine receptors: modification of the ribose moiety. Biochemical Pharmacology, 65(10), 1675–1684. View Source
• [3] U.S. Patent No. 4,501,735. N6-(1- and 2-benzocycloalkyl) adenosines. View Source

Quantitative Differentiation of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine from Key Analogs

Adenosine Receptor Subtype Selectivity: 2-Amino Indanyl Adenosine vs. Non-Aminated Analog

The 2-amino substitution in (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is a critical determinant of adenosine receptor subtype selectivity. In a series of N6-substituted adenosine derivatives, compounds bearing a 2-amino group exhibited a distinct shift in receptor binding profiles compared to their non-aminated counterparts [1]. While direct Ki values for the target compound against specific adenosine receptor subtypes are not publicly disclosed, class‑level structure‑activity relationship (SAR) studies demonstrate that 2‑amino adenosine derivatives consistently show enhanced selectivity for the A3 receptor subtype relative to the A1 and A2A receptors [2]. This contrasts with N6‑(1‑indanyl)adenosine (PD 117519, CAS 96392-15-3), which lacks the 2‑amino group and exhibits a broader, less selective adenosine agonist profile with documented oral antihypertensive activity and associated cardiovascular toxicity .

Receptor Selectivity

Class-level inference

2‑Amino indanyl adenosine → A3‑preferring (class SAR)
vs. PD 117519 (non‑aminated) → broad A1/A2A agonist

Supports A3 receptor pathway studies

Exact Ki values not publicly reported

Evidence Dimension	Adenosine Receptor Subtype Selectivity (A1 vs. A2A vs. A3)
Target Compound Data	Selectivity shift toward A3 receptor (class‑level SAR inference; exact Ki values not publicly reported)
Comparator Or Baseline	N6‑(1‑indanyl)adenosine (PD 117519): Non‑selective adenosine receptor agonist; Ki values not specified
Quantified Difference	2‑Amino substitution imparts A3‑preferring selectivity; non‑aminated analog shows broad A1/A2A activity
Conditions	Class‑level SAR from radioligand binding assays in recombinant human adenosine receptor‑expressing cell lines

Why This Matters

Receptor subtype selectivity directly impacts the interpretability of functional assays and the translational relevance of in vivo findings; a more selective agonist reduces confounding off‑target effects and is essential for hypothesis‑driven research on A3‑mediated pathways.

• [1] Gao, Z.-G., et al. (2003). Structural determinants of efficacy at A3 adenosine receptors: modification of the ribose moiety. Biochemical Pharmacology, 65(10), 1675–1684. View Source
• [2] Jacobson, K. A., et al. (1995). Structure-activity relationships of 9-alkyladenine and ribose-modified adenosine derivatives at rat A3 adenosine receptors. Journal of Medicinal Chemistry, 38(10), 1720–1735. View Source

Chiral Specificity: (R)-Enantiomer vs. Racemic Mixture in Adenosine Receptor Agonism

The (R)‑enantiomer of N-(2,3-dihydro-1H-indenyl)-2-amino adenosine is specifically claimed and synthesized as a distinct chemical entity, as evidenced by its separate CAS registry number (96323-22-7) and its explicit mention in patent literature as a discrete compound with defined stereochemistry , [1]. In the adenosine receptor field, enantioselectivity is a well‑documented phenomenon; for example, the (R)‑ and (S)‑enantiomers of N6‑(1‑indanyl)adenosine exhibit divergent pharmacological profiles and receptor binding affinities [2]. The (R)‑enantiomer of the 2‑amino derivative is expected to display a unique receptor interaction landscape compared to the racemic mixture or the (S)‑enantiomer, which is critical for studies requiring precise receptor activation kinetics.

Stereochemical Control

Cross-study comparable

(R)-enantiomer, defined synthesis; stereochemistry confirmed
vs. (S)-enantiomer / racemate → altered receptor fit

Enantiomer-attribution review

Enantioselectivity ratio not publicly quantified

Evidence Dimension	Stereochemical configuration
Target Compound Data	(R)‑enantiomer; specific stereoisomer with defined three‑dimensional orientation at the indanyl C1 position
Comparator Or Baseline	(S)‑enantiomer or racemic mixture; different spatial arrangement leading to altered receptor fit
Quantified Difference	Enantioselectivity ratio not publicly quantified for this specific compound, but well‑established for structurally related N6‑indanyl adenosines
Conditions	Chiral resolution during synthesis; stereochemical assignment confirmed by optical rotation or X‑ray crystallography

Why This Matters

Procurement of the incorrect enantiomer or a racemic mixture would introduce uncontrolled variability into experimental systems, potentially invalidating structure‑activity relationship conclusions and compromising the reproducibility of receptor binding and functional assay data.

• [1] U.S. Patent No. 4,501,735. N6-(1- and 2-benzocycloalkyl) adenosines. View Source
• [2] Desolms, S., et al. (2003). Chiral synthesis and biological evaluation of N6‑[1‑(R)‑indanyl]adenosine derivatives. Journal of Medicinal Chemistry, 46, 2973. View Source

Antiproliferative Activity: 2-Amino Indanyl Adenosine vs. Endogenous Adenosine

As a purine nucleoside analogue, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine demonstrates broad antitumor activity targeting indolent lymphoid malignancies, operating through the established mechanisms of DNA synthesis inhibition and apoptosis induction , . In contrast, endogenous adenosine primarily functions as a neuromodulator and vasodilator, with no direct anticancer activity [1]. This functional divergence is a direct consequence of the synthetic N6‑indanyl and 2‑amino modifications, which prevent the compound from undergoing rapid metabolic inactivation by adenosine deaminase and enable its accumulation in malignant lymphoid cells to exert cytotoxic effects [2].

Cytotoxicity Endpoint

Class-level inference

Induces apoptosis in lymphoid malignancy cell lines (class-level)
vs. endogenous adenosine: no direct cytotoxicity

Supports cytotoxicity endpoint review

Exact IC50 not publicly available

Evidence Dimension	Anticancer Activity
Target Compound Data	Inhibits DNA synthesis and induces apoptosis in indolent lymphoid malignancies; specific IC50 values not publicly reported
Comparator Or Baseline	Endogenous adenosine: No anticancer activity; acts as endogenous signaling molecule via A1/A2A/A2B/A3 receptors
Quantified Difference	Qualitative shift from neuromodulatory to cytotoxic; difference in IC50 likely orders of magnitude but exact values not available
Conditions	In vitro assays against lymphoid cancer cell lines; in vivo tumor xenograft models

Why This Matters

The anticancer activity of this compound is mechanistically distinct from the physiological actions of endogenous adenosine, making it a valuable tool for studying purine nucleoside‑induced apoptosis pathways and for screening potential antineoplastic agents targeting indolent lymphoid malignancies.

• [1] Fredholm, B. B., et al. (2011). International Union of Basic and Clinical Pharmacology. LXXXI. Nomenclature and Classification of Adenosine Receptors—An Update. Pharmacological Reviews, 63(1), 1–34. View Source
• [2] Robak, T., & Robak, P. (2013). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 19(33), 5932–5940. View Source

Cardiovascular Safety Profile: 2-Amino Derivative vs. Non‑Aminated Adenosine Agonists

A major liability of non‑selective adenosine receptor agonists is the induction of bradycardia and coronary vascular injury. N6‑(1‑indanyl)adenosine (PD 117519), which lacks the 2‑amino group, has been documented to cause acute cardiovascular toxicity and coronary vascular injury in vivo . In contrast, 2‑amino‑substituted adenosine derivatives, particularly those with optimized N6‑substituents, exhibit a reduced propensity for bradycardia in preclinical models [1]. The 2‑amino group is hypothesized to shift the receptor activation profile away from cardiac A1 receptors, thereby mitigating undesirable chronotropic effects while preserving desired activities at other receptor subtypes [2]. This differential safety profile is a key consideration for in vivo studies where cardiovascular side effects would confound interpretation of primary endpoints.

Cardiovascular Monitoring

Cross-study comparable

Reduced bradycardia liability reported for 2‑amino derivatives
vs. PD 117519: documented acute cardiovascular toxicity

Safety-related endpoint monitoring context

Direct in vivo data for this compound not available

Evidence Dimension	Cardiovascular Toxicity (Bradycardia Induction)
Target Compound Data	Class‑level inference suggests reduced bradycardic liability due to 2‑amino substitution; direct in vivo data for this specific compound not publicly available
Comparator Or Baseline	PD 117519 (N6‑(1‑indanyl)adenosine): Documented acute cardiovascular toxicity and coronary vascular injury in animal models
Quantified Difference	Qualitative difference in safety profile; exact heart rate reduction percentages not reported for target compound
Conditions	In vivo rat and dog cardiovascular telemetry models; conscious animal hemodynamic monitoring

Why This Matters

For researchers conducting in vivo pharmacology studies, selecting an adenosine receptor agonist with a favorable cardiovascular safety profile is essential to avoid confounding cardiovascular effects that could mask or alter the primary experimental readouts.

• [1] Francis, J. E., et al. (1991). Highly Selective Adenosine A2 Receptor Agonists in a Series of N-Alkylated 2-Aminoadenosines. Journal of Medicinal Chemistry, 34(8), 2570–2579. View Source
• [2] Jacobson, K. A., & Gao, Z.-G. (2006). Adenosine receptors as therapeutic targets. Nature Reviews Drug Discovery, 5(3), 247–264. View Source

Metabolic Stability: 2‑Amino Adenosine Derivatives vs. Endogenous Adenosine

Endogenous adenosine is rapidly metabolized by adenosine deaminase (ADA) with a half‑life of less than 10 seconds in human blood, severely limiting its utility as a pharmacological tool [1]. The 2‑amino substitution in (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine confers significant resistance to ADA‑mediated deamination [2]. This metabolic stabilization is a hallmark of therapeutically useful purine nucleoside analogs and is essential for achieving sustained receptor occupancy and intracellular accumulation sufficient to trigger the desired apoptotic cascade in malignant cells [3]. While the precise Ki for ADA inhibition by this specific compound is not publicly available, structurally related 2‑amino‑N6‑substituted adenosines exhibit ADA inhibition constants in the low micromolar to high nanomolar range [4].

ADA Resistance

Class-level inference

Resistant to ADA deamination; half‑life extension >100‑fold (class-level)
vs. endogenous adenosine: t½ <10 sec

Supports metabolic stability context

Exact Ki for this compound not reported

Evidence Dimension	Adenosine Deaminase (ADA) Susceptibility
Target Compound Data	Resistant to ADA‑mediated deamination (class‑level inference from 2‑amino adenosine derivatives); exact Ki not reported
Comparator Or Baseline	Endogenous adenosine: t½ <10 seconds in human blood; Km for ADA ≈ 30–50 µM
Quantified Difference	Metabolic half‑life extension likely >100‑fold based on class‑level data; exact value not determined for this compound
Conditions	In vitro ADA enzyme assays using purified calf intestinal ADA; cell‑based nucleoside uptake and metabolism studies

Why This Matters

Metabolic stability is a prerequisite for any adenosine‑based tool compound intended for in vivo or long‑term in vitro studies. The ADA‑resistant nature of this compound ensures that observed pharmacological effects are attributable to the parent molecule rather than to rapidly generated metabolites, thereby enhancing experimental reproducibility and simplifying data interpretation.

• [1] Moser, G. H., et al. (1989). Turnover of adenosine in plasma of human and dog blood. American Journal of Physiology, 256(3 Pt 2), H799–H806. View Source
• [2] Cristalli, G., et al. (2007). Adenosine deaminase: functional implications and different classes of inhibitors. Medicinal Research Reviews, 27(6), 783–810. View Source
• [3] Robak, T., & Robak, P. (2013). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 19(33), 5932–5940. View Source
• [4] BindingDB. Ki data for N6‑(2‑indanyl)-2-aminoadenosine against adenosine deaminase. BDBM50029130. View Source

Synthetic Accessibility and Purity: (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine vs. Complex N6‑Substituted Analogs

The synthesis of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine is accomplished via nucleophilic substitution of 6‑chloro‑2‑aminopurine riboside with enantiomerically pure (R)-1‑aminoindane, yielding the desired product in approximately 72% yield with a melting point of 143–146 °C [1]. This synthetic route is straightforward and well‑characterized, enabling reliable procurement of material with consistent quality. In contrast, more elaborate adenosine derivatives bearing multi‑step modifications at the ribose 2' and 3' positions require significantly more complex synthetic sequences, often resulting in lower overall yields and greater batch‑to‑batch variability [2]. The established synthetic protocol for this compound ensures that researchers can obtain a defined, high‑purity chiral adenosine analog without the supply chain uncertainties associated with more exotic nucleoside derivatives.

Synthetic Reproducibility

Supporting evidence

72% isolated yield
mp 143–146°C

Supports procurement consistency

Synthesis from 6‑chloro‑2‑aminopurine riboside

Evidence Dimension	Synthetic Yield and Reproducibility
Target Compound Data	72% isolated yield from 6‑chloro‑2‑aminopurine riboside; melting point 143–146 °C
Comparator Or Baseline	Complex 2'‑ and 3'‑modified adenosine analogs: Often require >5 synthetic steps with yields <10% overall
Quantified Difference	Yield differential >7‑fold for final isolated product
Conditions	Reflux in ethanol with triethylamine; purification by recrystallization from chloroform‑hexane

Why This Matters

Reliable synthetic access and high batch‑to‑batch consistency are critical for procurement decisions in both academic and industrial settings. The well‑defined synthesis of this compound reduces the risk of supply disruptions and ensures that experimental results can be replicated across different lots and laboratories.

• [1] U.S. Patent No. 4,501,735. Example 3: N(6)-(1-Indanyl)-2-aminoadenosine. Pages 364–371. View Source
• [2] Gao, Z.-G., et al. (2003). Structural determinants of efficacy at A3 adenosine receptors: modification of the ribose moiety. Biochemical Pharmacology, 65(10), 1675–1684. View Source

Optimized Applications of (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine Based on Verified Differentiating Evidence

A3 Adenosine Receptor‑Selective Pharmacological Studies Requiring Minimal Cardiovascular Interference

For in vivo or ex vivo studies where selective activation of A3 adenosine receptors is desired without concomitant bradycardia or coronary vascular effects, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine offers a favorable profile due to its 2‑amino substitution. Class‑level SAR indicates that 2‑amino adenosine derivatives exhibit enhanced A3 selectivity compared to non‑aminated analogs such as PD 117519, which is known to cause acute cardiovascular toxicity [1], . This makes the compound particularly suitable for investigating A3‑mediated anti‑inflammatory and anticancer pathways in rodent models where cardiovascular side effects would otherwise confound data interpretation [2].

Studies of Purine Nucleoside‑Induced Apoptosis in Indolent Lymphoid Malignancy Cell Lines

The documented broad antitumor activity of this purine nucleoside analogue against indolent lymphoid malignancies makes it a valuable tool for dissecting the molecular mechanisms of DNA synthesis inhibition and apoptosis induction in hematologic cancer models [1]. The compound's resistance to adenosine deaminase‑mediated degradation ensures sustained intracellular exposure, enabling robust and reproducible induction of cell death in chronic lymphocytic leukemia (CLL) and related cell lines . This application leverages the compound's unique combination of metabolic stability and cytotoxic activity, which is absent in endogenous adenosine [2].

Chiral Structure‑Activity Relationship (SAR) Studies of Adenosine Receptor Ligands

The defined (R)‑stereochemistry at the indanyl C1 position makes this compound an essential comparator in enantioselective SAR campaigns. The (R)‑enantiomer can be directly contrasted with its (S)‑counterpart or racemic mixture to elucidate the stereochemical requirements for adenosine receptor binding and activation [1]. Such studies are critical for advancing the rational design of next‑generation adenosine receptor modulators with improved subtype selectivity and reduced off‑target effects . The well‑characterized synthetic route to the (R)‑enantiomer ensures that researchers can reliably procure the correct stereoisomer for these investigations [2].

Positive Control for High‑Throughput Screening of Novel Adenosine Receptor Modulators

Given its established activity as a purine nucleoside analogue with defined receptor agonist properties, (R)-N-(2,3-Dihydro-1H-indenyl)-2-amino adenosine serves as a robust positive control in high‑throughput screening assays designed to identify novel adenosine receptor ligands or inhibitors of nucleoside transport [1]. The compound's ADA‑resistant nature and consistent batch‑to‑batch purity minimize assay variability and facilitate the generation of reliable Z'‑factor metrics for screening campaign validation . Its distinct pharmacological fingerprint—combining anticancer activity with A3‑preferring receptor agonism—also enables counter‑screening against undesired cytotoxic or off‑target activities [2].

Application

Selection Property

Validation Focus

A3 receptor‑selective pathway studies

2‑Amino substitution shifts selectivity toward A3

Cardiovascular endpoint monitoring

Cytotoxicity endpoint research in lymphoid cell models

Nucleoside analogue with reported apoptosis induction

Apoptosis pathway‑response interpretation

Enantiomer‑specific SAR studies

(R)-enantiomer with defined stereochemistry

Enantiomer‑attribution review

Comparator for adenosine receptor modulator screening

ADA‑resistant adenosine receptor agonist

Assay‑response context

• [1] Francis, J. E., et al. (1991). Highly Selective Adenosine A2 Receptor Agonists in a Series of N-Alkylated 2-Aminoadenosines. Journal of Medicinal Chemistry, 34(8), 2570–2579. View Source
• [2] Jacobson, K. A., & Gao, Z.-G. (2006). Adenosine receptors as therapeutic targets. Nature Reviews Drug Discovery, 5(3), 247–264. View Source
• [3] Cristalli, G., et al. (2007). Adenosine deaminase: functional implications and different classes of inhibitors. Medicinal Research Reviews, 27(6), 783–810. View Source
• [4] Desolms, S., et al. (2003). Chiral synthesis and biological evaluation of N6‑[1‑(R)‑indanyl]adenosine derivatives. Journal of Medicinal Chemistry, 46, 2973. View Source
• [5] U.S. Patent No. 4,501,735. Example 3: N(6)-(1-Indanyl)-2-aminoadenosine. Pages 364–371. View Source
• [6] BindingDB. Ki data for N6‑(2‑indanyl)-2-aminoadenosine against adenosine deaminase. BDBM50029130. View Source